Cas no 1116135-32-0 (7-Amino-3-chloro-3,4-dihydro-1H-quinolin-2-one)

• Product Name: 7-Amino-3-chloro-3,4-dihydro-1H-quinolin-2-one
• CAS No: 1116135-32-0
• MF: C₉H₉ClN₂O
• MW: 196.63356089592
• MDL: MFCD20623470
• CID: 4680295
• Update Time: 2025-06-15

7-Amino-3-chloro-3,4-dihydro-1H-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-amino-3-chloro-3,4-dihydro-1H-quinolin-2-one
• QHYWQQWRLJBHEM-UHFFFAOYSA-N
• 7-amino-3-chloro-3,4-dihydroquinolin-2(1H)-one
• 7-Amino-3-chloro-3,4-dihydro-1H-quinolin-2-one

• MDL： MFCD20623470
• Inchi： 1S/C9H9ClN2O/c10-7-3-5-1-2-6(11)4-8(5)12-9(7)13/h1-2,4,7H,3,11H2,(H,12,13)
• InChI Key： QHYWQQWRLJBHEM-UHFFFAOYSA-N
• SMILES： ClC1C(NC2C=C(C=CC=2C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 7-Amino-3-chloro-3,4-dihydro-1H-quinolin-2-one

Comprehensive Analysis of 7-Amino-3-chloro-3,4-dihydro-1H-quinolin-2-one (CAS No. 1116135-32-0)

7-Amino-3-chloro-3,4-dihydro-1H-quinolin-2-one (CAS 1116135-32-0) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This quinolin-2-one derivative features a unique combination of functional groups, including an amino group at the 7-position and a chloro substituent at the 3-position, making it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its structural similarity to bioactive molecules targeting kinase inhibition and central nervous system (CNS) disorders.

The compound's molecular framework has drawn attention in medicinal chemistry circles, particularly for designing novel small-molecule therapeutics. Recent studies suggest derivatives of 3,4-dihydroquinolin-2-one exhibit promising pharmacological profiles, including potential applications in neurodegenerative disease research. The presence of both electron-donating (amino) and electron-withdrawing (chloro) groups creates interesting electronic properties that influence bioavailability and target binding affinity.

From a synthetic perspective, CAS 1116135-32-0 serves as a versatile building block for constructing more complex nitrogen-containing heterocycles. Chemists value its regioselective reactivity, which enables precise modifications at multiple positions on the quinoline core. Current green chemistry trends have spurred investigations into eco-friendly synthesis routes for this compound, aligning with the pharmaceutical industry's push toward sustainable manufacturing practices.

Analytical characterization of 7-Amino-3-chloro-3,4-dihydro-1H-quinolin-2-one typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's crystalline properties have been studied using X-ray diffraction, revealing important information about its molecular packing and intermolecular interactions. These structural insights are crucial for understanding its solid-state behavior in formulation development.

In the context of drug discovery, this compound's scaffold hopping potential has attracted significant interest. The dihydroquinolinone core appears in several clinical candidates, particularly those targeting protein-protein interactions. Researchers are exploring its utility in developing allosteric modulators and enzyme inhibitors, with some preliminary studies suggesting activity against epigenetic targets.

The structure-activity relationship (SAR) of 1116135-32-0 derivatives continues to be an active area of investigation. Recent publications highlight modifications that enhance blood-brain barrier permeability while maintaining target specificity. These findings are particularly relevant for addressing neurological conditions where current therapies face delivery challenges.

From a commercial standpoint, 7-Amino-3-chloro-3,4-dihydro-1H-quinolin-2-one remains a high-value specialty chemical with limited but growing availability. Suppliers typically offer it in research quantities with >95% purity, catering to high-throughput screening campaigns and hit-to-lead optimization programs. The compound's pricing reflects its status as a niche research chemical rather than a bulk intermediate.

Looking ahead, the scientific community anticipates expanded applications for this privileged structure in fragment-based drug design. Its balanced lipophilicity profile and hydrogen bonding capacity make it particularly suitable for addressing undruggable targets through innovative molecular recognition strategies. As computational chemistry tools advance, virtual screening of 1116135-32-0-inspired libraries may uncover novel therapeutic opportunities.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies of related compounds suggest favorable metabolic stability profiles, though specific data for CAS 1116135-32-0 remains limited. This knowledge gap presents opportunities for researchers to contribute valuable preclinical data that could accelerate the development of new chemical entities based on this scaffold.

In conclusion, 7-Amino-3-chloro-3,4-dihydro-1H-quinolin-2-one represents an important chemical tool for modern drug discovery. Its unique molecular architecture continues to inspire innovative approaches to addressing challenging biological targets, particularly in CNS drug development and precision medicine applications. As research progresses, this compound will likely play an increasingly prominent role in the development of next-generation therapeutics.